Cas no 111047-53-1 (Benzeneacetic acid, a-[[(4-methylphenyl)sulfonyl]amino]-,methyl ester, (aR)-)

• Product Name: Benzeneacetic acid, a-[[(4-methylphenyl)sulfonyl]amino]-,methyl ester, (aR)-
• CAS No: 111047-53-1
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 135580
• PubChem ID: 7061971
• Update Time: 2025-06-10

Benzeneacetic acid, a-[[(4-methylphenyl)sulfonyl]amino]-,methyl ester, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-[[(4-methylphenyl)sulfonyl]amino]-,methyl ester, (aR)-
• (R)-Phenyl-(toluene-4-sulfonylamino)-acetic acid methyl ester
• methyl (2R)-{[(4-methylphenyl)sulfonyl]amino}(phenyl)ethanoate
• METHYL N-P-TOLUENESULFONYL-D-2-PHENYLGLYCINATE
• D-Methyl2-(4-MethylphenylsulfonaMido)-2-phenylacetate
• (R)-Methyl 2-(4-MethylphenylsulfonaMido)-2-phenylacetate
• AKOS015898738
• A802280
• 111047-53-1
• methyl (2R)-2-[(4-methylphenyl)sulfonylamino]-2-phenylacetate
• METHYL (2R)-2-(4-METHYLBENZENESULFONAMIDO)-2-PHENYLACETATE
• Methyl (R)-2-(4-Methylphenylsulfonamido)-2-phenylacetate
• (R)-Phenyl-(toluene-4-sulfonylamino)acetic acid methyl ester
• CS-0440871
• (R)-Phenyl-(toluene-4-sulfonylamino)-acetic acid methyl ester (Tos-D-Phg-OMe)
• Benzeneacetic acid,a-[[(4-methylphenyl)sulfonyl]amino]-,methyl ester,(ar)-
• Methyl (R)-2-((4-methylphenyl)sulfonamido)-2-phenylacetate
• MFCD09261405

• MDL： MFCD09261405
• Inchi： 1S/C16H17NO4S/c1-12-8-10-14(11-9-12)22(19,20)17-15(16(18)21-2)13-6-4-3-5-7-13/h3-11,15,17H,1-2H3/t15-/m1/s1
• InChI Key： RUYIDMOVZKCDIJ-OAHLLOKOSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@@H](C(=O)OC)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 319.08791
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 72.47

Additional information on Benzeneacetic acid, a-[[(4-methylphenyl)sulfonyl]amino]-,methyl ester, (aR)-

Benzeneacetic acid, a-[[(4-methylphenyl)sulfonyl]amino]-,methyl ester, (aR)- (CAS No. 111047-53-1)

Benzeneacetic acid, a-[[(4-methylphenyl)sulfonyl]amino]-,methyl ester, (aR)- (CAS No. 111047-53-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as (aR)-Methyl 2-((4-methylbenzenesulfonyl)amino)benzeneacetate, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique chiral structure and functional groups make it an essential building block for the development of enantiomerically pure drugs.

The (aR)- configuration of this compound is particularly important because it can influence the biological activity and pharmacokinetic properties of the final drug product. The presence of the methyl ester group and the (4-methylphenyl)sulfonyl moiety provides additional functionality that can be exploited in various synthetic transformations and derivatizations.

Recent studies have highlighted the potential applications of Benzeneacetic acid, a-[[(4-methylphenyl)sulfonyl]amino]-,methyl ester, (aR)- in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a precursor for the synthesis of potent inhibitors of specific enzymes involved in various diseases. The chiral nature of the compound allows for the selective targeting of these enzymes, potentially reducing side effects and improving therapeutic outcomes.

In addition to its use in drug discovery, Benzeneacetic acid, a-[[(4-methylphenyl)sulfonyl]amino]-,methyl ester, (aR)- has also been explored for its potential in diagnostic imaging. Researchers at the University of California, San Francisco, have reported that this compound can be labeled with radioisotopes to create imaging agents for positron emission tomography (PET) scans. The high specificity and stability of the labeled compounds make them valuable tools for non-invasive monitoring of disease progression and treatment response.

The synthesis of Benzeneacetic acid, a-[[(4-methylphenyl)sulfonyl]amino]-,methyl ester, (aR)- typically involves several steps, including the formation of the (4-methylphenyl)sulfonyl amide and subsequent esterification to introduce the methyl ester group. Advanced synthetic methods such as asymmetric catalysis have been employed to achieve high enantiomeric purity efficiently. These methods not only enhance the yield but also reduce the environmental impact by minimizing waste generation.

From a safety perspective, Benzeneacetic acid, a-[[(4-methylphenyl)sulfonyl]amino]-,methyl ester, (aR)- is generally considered safe for use in laboratory settings when proper handling and storage protocols are followed. However, as with any chemical compound, it is essential to adhere to good laboratory practices and use appropriate personal protective equipment (PPE) to ensure safety.

In conclusion, Benzeneacetic acid, a-[[(4-methylphenyl)sulfonyl]amino]-,methyl ester, (aR)- (CAS No. 111047-53-1) is a versatile and important compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chiral structure and functional groups make it an ideal candidate for the development of novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications and improve synthetic methods for this valuable compound.